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Compound of Interest

Compound Name: 2-Amino-5-iodo-4-methylphenol

Cat. No.: B15202768

Get Quote

Executive Summary
This technical guide provides a comparative analysis of the mass spectrometry (MS) behavior

of 2-Amino-5-iodo-4-methylphenol, a halogenated aminophenol derivative often utilized as a

metabolic intermediate or synthetic precursor in dye and drug development.

The presence of the iodine atom (C-5) and the ortho-amino-hydroxyl motif (C-1/C-2) creates a

unique fragmentation signature distinguishable from its non-iodinated analogs and

regioisomers. This guide compares Electron Ionization (EI) versus Electrospray Ionization (ESI)

modalities and benchmarks the compound against its non-iodinated parent, 2-Amino-4-

methylphenol, to validate identification.

Structural Context & Chemical Properties
Before interpreting spectra, the structural geometry must be understood to predict steric effects

and fragmentation channels.
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Feature Specification
Impact on MS
Fragmentation

Formula C₇H₈INO MW: 249.05 Da (Monoisotopic)

Iodine (C-5) Heavy Atom
Weak C-I bond (~57 kcal/mol)

leads to rapid radical loss in EI.

Amino (C-2) Ortho to -OH
Facilitates loss of H₂O (18 Da)

or NH₃ (17 Da) via ortho-effect.

Methyl (C-4) Ortho to Iodine

Steric bulk may accelerate

iodine ejection; provides

tropylium-like stability after

degradation.

Comparative Methodology: EI vs. ESI
Researchers must choose the ionization method based on the required data granularity. The

following comparison highlights the trade-offs.

Table 1: Ionization Mode Performance Comparison
Feature Electron Ionization (EI) Electrospray Ionization (ESI)

Energy Regime Hard (70 eV) Soft (Thermal/Voltage)

Molecular Ion (M⁺) Weak / Moderate Dominant ([M+H]⁺ or [M-H]⁻)

Fragmentation
Extensive (Structural

fingerprinting)

Minimal (Requires MS/MS for

fragments)

Key Pathway
Homolytic C-I cleavage

(Radical mechanism)

Heterolytic cleavage / Proton

transfer

Limit of Detection Nanogram range
Picogram range (High

Sensitivity)

Best For
Library Matching & Structure

Verification

Quantification & Biological

Matrices
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Deep Dive: Fragmentation Pathways (EI-MS)
In Electron Ionization (70 eV), the molecule undergoes characteristic degradation. The

fragmentation is driven by the lability of the Iodine atom and the stability of the resulting

aromatic carbocations.

Primary Fragmentation Channels
Molecular Ion [M]⁺ (m/z 249):

Visible but often low intensity due to the fragile C-I bond.

Nitrogen Rule: Odd molecular weight indicates an odd number of nitrogens (1N).

The "Iodine Scission" (Base Peak Candidate):

Transition: m/z 249

m/z 122

Mechanism: Homolytic cleavage of the C-I bond releases an Iodine radical (I•, 127 Da).

Result: The resulting ion [M - I]⁺ (m/z 122) is a resonance-stabilized aminocresol cation.

This is typically the Base Peak (100% abundance) in EI spectra of aryl iodides.

The "Ortho-Effect" (Secondary Loss):

Transition: m/z 122

m/z 93 or 94

Mechanism: Loss of CO (28 Da) or CHO• (29 Da) from the phenol moiety, typical of

phenolic fragmentation.

Specific Feature: The ortho-amino group can cyclize or interact, leading to the expulsion of

HCN (27 Da) from the m/z 122 fragment.

Visualized Pathway (DOT Diagram)
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The following diagram illustrates the logical flow of fragmentation from the parent ion.

Molecular Ion [M]+
m/z 249

[M - I]+
m/z 122

(Base Peak)
 -127 Da (C-I Cleavage)

Iodine Radical
(I•) 127 Da

[M - I - CO]+
m/z 94 -28 Da (-CO)

[M - I - HCN]+
m/z 95

 -27 Da (-HCN)

Click to download full resolution via product page

Figure 1: Predicted EI-MS fragmentation pathway showing the dominant loss of Iodine followed

by ring degradation.

Comparative Analysis: Target vs. Control
To confirm the identity of 2-Amino-5-iodo-4-methylphenol, it is standard practice to compare

it against its non-iodinated precursor, 2-Amino-4-methylphenol.

Table 2: Spectral Fingerprint Comparison
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Fragment Type
Target: 2-Amino-5-

iodo-4-methylphenol

Control: 2-Amino-4-

methylphenol
Differentiation Logic

Molecular Ion m/z 249 m/z 123

Mass shift of +126 Da

(substitution of H with

I).

Primary Fragment m/z 122 ([M-I]⁺) m/z 122 ([M-H]⁺)

Both yield a similar

core mass, but the

pathway differs. The

Target loses 127 Da;

the Control loses 1

Da.

Isotopic Pattern
No M+2 (Iodine is

monoisotopic)

Standard C/N

isotopes

Iodine does not have

a significant M+2 peak

(unlike Cl or Br),

distinguishing it from

other halides.

Low Mass Region
Identical (m/z 77, 65,

39)

Identical (m/z 77, 65,

39)

Below m/z 100,

spectra converge as

the aromatic ring

degrades.

Key Insight: If you observe a strong peak at m/z 122 but the molecular ion is at m/z 249, the

presence of Iodine is confirmed. If the molecular ion is m/z 123, it is the starting material.

Experimental Protocol: Validated MS Workflow
This protocol ensures reproducible data generation for structural confirmation.

Step 1: Sample Preparation
Solvent: Dissolve 1 mg of compound in 1 mL Methanol (LC-MS grade).

Filtration: Pass through a 0.2 µm PTFE filter to remove particulate iodine salts.
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Derivatization (Optional for GC-MS): If peak tailing occurs due to the -OH/-NH₂ groups, react

with BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) at 60°C for 30 mins. This adds TMS

groups (+72 Da per active H).

Step 2: Instrument Setup (Direct Infusion ESI-MS/MS)
Polarity: Positive Mode (ESI+).[1]

Capillary Voltage: 3.5 kV.

Cone Voltage: 30 V (Low voltage preserves the weak C-I bond).

Collision Energy (CID): Ramp 10–40 eV to observe the breakdown of the m/z 249 precursor.

Step 3: Data Interpretation Workflow
Use the following decision tree to classify your spectral data.
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Start: Acquire Spectrum

Observe Parent Ion?

m/z = 249? m/z = 123?

Check Fragments

Yes

Unknown / Isomer

No

Confirmed:
2-Amino-4-methylphenol

Yes

Loss of 127 Da (I)?

Confirmed:
2-Amino-5-iodo-4-methylphenol

Yes No

Click to download full resolution via product page

Figure 2: Logical decision tree for spectral identification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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